Cas no 70263-69-3 (1-(2,4-dinitrophenyl)-3-phenylurea)

• Product name: 1-(2,4-dinitrophenyl)-3-phenylurea
• CAS No: 70263-69-3
• MF: C₁₃H₁₀N₄O₅
• MW: 302.2423
• CID: 974897
• PubChem ID: 99180

1-(2,4-dinitrophenyl)-3-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dinitrophenyl)-3-phenylurea
• AC1L40PR
• AC1Q5MRS
• BRN 2170002
• KST-1B8124
• N-(2,4-Dinitro-phenyl)-N'-phenyl-harnstoff
• N-(2,4-dinitro-phenyl)-N'-phenyl-urea
• N-(2,4-Dinitrophenyl)-N'-phenylurea
• NSC191885
• Urea, 1-(2,4-dinitrophenyl)-3-phenyl-
• NSC-191885
• 70263-69-3
• Urea,4-dinitrophenyl)-3-phenyl-
• 3-12-00-01691 (Beilstein Handbook Reference)
• NSC 191885
• Urea,4-dinitrophenyl)-N'-phenyl-
• DTXSID10220499

• Inchi： InChI=1S/C13H10N4O5/c18-13(14-9-4-2-1-3-5-9)15-11-7-6-10(16(19)20)8-12(11)17(21)22/h1-8H,(H2,14,15,18)
• InChI Key： XNOHEJHNJFDRPM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.0652
• Monoisotopic Mass: 302.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 127.41